Cas no 876907-04-9 (3,3-Dimethyl-2-oxobutyl 2-chloroquinoline-4-carboxylate)

• Product Name: 3,3-Dimethyl-2-oxobutyl 2-chloroquinoline-4-carboxylate
• CAS No: 876907-04-9
• MF: C₁₆H₁₆ClNO₃
• MW: 305.756143569946
• CID: 5969109
• PubChem ID: 8933593
• Update Time: 2025-06-08

3,3-Dimethyl-2-oxobutyl 2-chloroquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS034404163
• EN300-26584289
• Z49496155
• 876907-04-9
• 3,3-dimethyl-2-oxobutyl 2-chloroquinoline-4-carboxylate
• 3,3-Dimethyl-2-oxobutyl 2-chloroquinoline-4-carboxylate

• Inchi： 1S/C16H16ClNO3/c1-16(2,3)13(19)9-21-15(20)11-8-14(17)18-12-7-5-4-6-10(11)12/h4-8H,9H2,1-3H3
• InChI Key： DIGCVVUPXWUBPL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OCC(C(C)(C)C)=O)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 305.0818711g/mol
• Monoisotopic Mass: 305.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 56.3Ų

Additional information on 3,3-Dimethyl-2-oxobutyl 2-chloroquinoline-4-carboxylate

Comprehensive Overview of 3,3-Dimethyl-2-oxobutyl 2-chloroquinoline-4-carboxylate (CAS No. 876907-04-9)

3,3-Dimethyl-2-oxobutyl 2-chloroquinoline-4-carboxylate (CAS No. 876907-04-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique quinoline backbone and ester functionality, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a 2-chloroquinoline-4-carboxylate moiety with a 3,3-dimethyl-2-oxobutyl group, offering distinct reactivity patterns for further chemical modifications.

In recent years, the demand for heterocyclic compounds like 3,3-Dimethyl-2-oxobutyl 2-chloroquinoline-4-carboxylate has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for antimicrobial agents and fluorescence probes, aligning with the growing focus on sustainable chemistry and green synthesis. The compound’s CAS number 876907-04-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key advantages of 3,3-Dimethyl-2-oxobutyl 2-chloroquinoline-4-carboxylate lies in its stability under various reaction conditions, making it suitable for multistep synthetic routes. Its chloroquinoline core is often leveraged to develop small-molecule inhibitors targeting enzymatic pathways, a hot topic in precision medicine. Additionally, the compound’s ester group allows for facile derivatization, enabling the creation of libraries for high-throughput screening (HTS) in drug development.

The synthesis of CAS No. 876907-04-9 typically involves esterification reactions between 2-chloroquinoline-4-carboxylic acid and 3,3-dimethyl-2-oxobutanol, followed by purification via column chromatography. Recent advancements in catalytic methods have improved yields and reduced environmental impact, addressing the industry’s shift toward eco-friendly protocols. This aligns with the broader trend of circular economy practices in chemical manufacturing.

From an analytical perspective, 3,3-Dimethyl-2-oxobutyl 2-chloroquinoline-4-carboxylate is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, critical for applications in regulated industries. The compound’s UV absorption properties also make it a candidate for photodynamic therapy research, another area gaining traction due to its non-invasive nature.

In summary, 3,3-Dimethyl-2-oxobutyl 2-chloroquinoline-4-carboxylate (CAS No. 876907-04-9) represents a valuable tool for modern chemists and biologists. Its multifaceted applications—from medicinal chemistry to material design—highlight its importance in addressing global challenges like drug resistance and sustainable innovation. As research continues to evolve, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.